Cas no 2137843-47-9 (3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2137843-47-9
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 6125731
• PubChem ID: 165452283
• Update Time: 2025-07-02

3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine
• EN300-742516
• 2137843-47-9

• Inchi： 1S/C9H13ClN4/c1-2-14-9(12-6-13-14)7-3-8(10)5-11-4-7/h3,6,8,11H,2,4-5H2,1H3
• InChI Key： PZFVEYKQDWDJQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=NC=NN2CC)CNC1

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137843-47-9)

The compound 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137843-47-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a 1,2,3,6-tetrahydropyridine core with a substituted 1,2,4-triazole moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive compounds, given its ability to modulate biological pathways.

In recent years, the demand for triazole-containing compounds has surged, driven by their widespread use in medicinal chemistry. The 1-ethyl-1H-1,2,4-triazol-5-yl group in this molecule is a key functional group that enhances its binding affinity to target proteins, making it valuable for designing enzyme inhibitors or receptor modulators. Additionally, the chloro substituent at the 3-position of the tetrahydropyridine ring introduces electrophilic reactivity, which can be exploited for further chemical modifications. This dual functionality positions CAS No. 2137843-47-9 as a promising candidate for developing novel therapeutics.

From a synthetic perspective, 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine is often synthesized via multi-step organic reactions, including cyclization and substitution processes. Its purity and stability are critical for downstream applications, prompting rigorous analytical characterization using techniques like NMR, HPLC, and mass spectrometry. The compound’s solubility in common organic solvents, such as DMSO and methanol, further facilitates its use in high-throughput screening and combinatorial chemistry.

The growing interest in heterocyclic compounds aligns with broader trends in drug development, where researchers seek molecules with improved pharmacokinetic properties. CAS No. 2137843-47-9 exemplifies this trend, as its scaffold is amenable to derivatization for optimizing bioavailability and metabolic stability. Moreover, its potential applications extend beyond pharmaceuticals; agrochemical companies are exploring its utility in crop protection agents, leveraging its structural motifs to target pest-specific enzymes.

Environmental and regulatory considerations also play a role in the compound’s adoption. As sustainability becomes a priority, synthetic routes for 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine are being refined to minimize waste and energy consumption. Green chemistry principles, such as catalytic methods and solvent-free reactions, are increasingly applied to its production, addressing concerns about industrial scalability and ecological impact.

In summary, 3-chloro-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137843-47-9) represents a cutting-edge example of modern heterocyclic chemistry. Its multifaceted applications, from drug design to agrochemical innovation, underscore its importance in scientific and industrial contexts. As research progresses, this compound is poised to contribute to breakthroughs in multiple disciplines, reflecting the dynamic interplay between molecular design and real-world utility.